Cas no 1784302-95-9 ((3,3-difluoro-1-methylcyclopentyl)methanol)

• Product Name: (3,3-difluoro-1-methylcyclopentyl)methanol
• CAS No: 1784302-95-9
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• CID: 5878968
• PubChem ID: 84763178
• Update Time: 2025-05-19

(3,3-difluoro-1-methylcyclopentyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,3-difluoro-1-methylcyclopentyl)methanol
• 3,3-Difluoro-1-methylcyclopentanemethanol
• Cyclopentanemethanol, 3,3-difluoro-1-methyl-
• 1784302-95-9
• SCHEMBL24758165
• EN300-7186444

• Inchi： 1S/C7H12F2O/c1-6(5-10)2-3-7(8,9)4-6/h10H,2-5H2,1H3
• InChI Key： OFVWEXBHWKIXEG-UHFFFAOYSA-N
• SMILES： C1(C)(CO)CCC(F)(F)C1

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 163.3±10.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on (3,3-difluoro-1-methylcyclopentyl)methanol

The Compound CAS No. 1784302-95-9: (3,3-difluoro-1-methylcyclopentyl)methanol

The compound with CAS No. 1784302-95-9, commonly referred to as (3,3-difluoro-1-methylcyclopentyl)methanol, is a fluorinated cyclopentane derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopentane ring substituted with two fluorine atoms at the 3-position and a methyl group at the 1-position, along with a hydroxymethyl group attached to the ring. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of (3,3-difluoro-1-methylcyclopentyl)methanol in the development of advanced materials. Researchers have explored its role as a building block for synthesizing more complex molecules with tailored functionalities. For instance, its fluorinated nature makes it an attractive candidate for applications in drug discovery, where fluorinated compounds are often sought after due to their unique pharmacokinetic properties. Additionally, the compound's ability to undergo various chemical transformations has been leveraged in the synthesis of bioactive molecules and polymer precursors.

The synthesis of (3,3-difluoro-1-methylcyclopentyl)methanol involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as fluorination and hydroxylation reactions. These methods not only enhance the sustainability of the synthesis process but also pave the way for large-scale production of this compound.

In terms of applications, (3,3-difluoro-1-methylcyclopentyl)methanol has shown promise in several areas. In the pharmaceutical industry, it has been used as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and infectious diseases. Its ability to modulate biological pathways through precise molecular interactions makes it a valuable asset in drug design. Furthermore, in materials science, this compound has been employed as a precursor for synthesizing advanced polymers with improved mechanical and thermal properties.

Recent research has also focused on understanding the environmental impact of (3,3-difluoro-1-methylcyclopentyl)methanol. Studies have demonstrated that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that its environmental footprint is manageable when proper disposal practices are followed. However, ongoing efforts are being made to develop more sustainable production methods and recycling strategies to minimize its ecological impact.

Looking ahead, (3,3-difluoro-1-methylcyclopentyl)methanol is expected to play an increasingly important role in both academic research and industrial applications. Its versatile structure and unique properties make it a compelling candidate for exploring new frontiers in organic chemistry and materials science. As researchers continue to uncover its potential applications and optimize its synthesis pathways, this compound is poised to contribute significantly to advancements across multiple disciplines.